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Compound of Interest

Compound Name: Odanacatib

Cat. No.: B1684667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage, administration, and

experimental protocols for the investigational cathepsin K inhibitor, Odanacatib. The

information is intended to guide researchers in designing and executing preclinical studies to

evaluate the efficacy and mechanism of action of Odanacatib in the context of osteoporosis

and other bone-related disorders.

Odanacatib Dosage and Administration in Research
Odanacatib has been evaluated in various preclinical and clinical studies, with dosages and

administration routes tailored to the specific research model and objectives.

Table 1: Odanacatib Dosage in Preclinical Studies
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Animal Model Dosage
Administration
Route

Study Focus Reference

Rat 10 mg/kg Oral (p.o.)
Pharmacokinetic

s

Rat 30 mg/kg
Oral (p.o.), once

daily

Suppression of

bone turnover

markers

[1]

Dog 5 mg/kg Oral (p.o.)
Pharmacokinetic

s

Rhesus Monkey 5 mg/kg Oral (p.o.)
Pharmacokinetic

s

Ovariectomized

Rhesus Monkey

6 mg/kg or 30

mg/kg

Oral (p.o.), once

daily

Prevention of

bone loss
[2]

Table 2: Odanacatib Dosage in Clinical Trials
(Postmenopausal Women)
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Dosage
Administration
Route

Study Phase Key Findings Reference

5, 25, 50, or 100

mg

Oral (p.o.), once

weekly
Phase I

Well-tolerated;

sustained

suppression of

bone resorption

markers at ≥25

mg.

[3][4]

0.5, 2.5, or 10

mg

Oral (p.o.), once

daily
Phase I

Well-tolerated;

sustained

suppression of

bone resorption

markers at ≥2.5

mg.

[3][4]

3, 10, 25, or 50

mg

Oral (p.o.), once

weekly
Phase II

Dose-related

increases in

Bone Mineral

Density (BMD).

[3][5]

50 mg
Oral (p.o.), once

weekly
Phase III

Reduced risk of

vertebral, hip,

and non-

vertebral

fractures.

[6]

Mechanism of Action: Cathepsin K Inhibition
Odanacatib is a selective and reversible inhibitor of cathepsin K, a cysteine protease highly

expressed in osteoclasts.[7][8] Cathepsin K is the primary enzyme responsible for the

degradation of type I collagen, the main organic component of the bone matrix.[7] By inhibiting

cathepsin K, Odanacatib reduces bone resorption without significantly affecting osteoclast

number or viability.[8][9] This mechanism of action helps to uncouple bone resorption from

bone formation, leading to a net increase in bone mass.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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